Cas no 1056196-56-5 (3',4',5'-Trifluoro-2-nitrobiphenyl)

• Product Name: 3',4',5'-Trifluoro-2-nitrobiphenyl
• CAS No: 1056196-56-5
• MF: C₁₂H₆F₃NO₂
• MW: 253.176753520966
• MDL: MFCD32215004
• CID: 4558372
• PubChem ID: 50992666
• Update Time: 2025-08-04

3',4',5'-Trifluoro-2-nitrobiphenyl Chemical and Physical Properties

Names and Identifiers

• 3',4',5'-trifluoro-2-nitrobiphenyl
• 3',4',5'-Trifluoro-2-nitro-1,1'-biphenyl
• 3,4,5-trifluoro-2'-nitrobiphenyl
• SY261968
• 1,2,3-trifluoro-5-(2-nitrophenyl)benzene
• 2-(3,4,5-Trifluorophenyl)-1-nitrobenzene
• J3.636.799G
• 3 inverted exclamation mark ,4 inverted exclamation mark ,5 inverted exclamation mark -Trifluoro-2-nitro-1,1 inverted exclamation mark -biphenyl
• DTXSID301276916
• 3?,4?,5?-TRIFLUORO-2-NITRO-1,1?-BIPHENYL
• SCHEMBL1558911
• LFADBBPCVQXYLW-UHFFFAOYSA-N
• 2-Nitro-3',4',5'-trifluorobiphenyl
• 3a(2),4a(2),5a(2)-Trifluoro-2-nitro-1,1a(2)-biphenyl
• 1056196-56-5
• MFCD32215004
• AC9501
• 3',4',5'-Trifluoro-2-nitrobiphenyl

• MDL： MFCD32215004
• Inchi： 1S/C12H6F3NO2/c13-9-5-7(6-10(14)12(9)15)8-3-1-2-4-11(8)16(17)18/h1-6H
• InChI Key： LFADBBPCVQXYLW-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)C1C=CC=CC=1[N+](=O)[O-])F)F

Computed Properties

• Exact Mass: 253.03506292 g/mol
• Monoisotopic Mass: 253.03506292 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 253.18
• XLogP3: 3.7
• Topological Polar Surface Area: 45.8

Additional information on 3',4',5'-Trifluoro-2-nitrobiphenyl

3',4',5'-Trifluoro-2-nitrobiphenyl (CAS 1056196-56-5): A Versatile Fluorinated Nitroaromatic Compound for Advanced Applications

3',4',5'-Trifluoro-2-nitrobiphenyl (CAS 1056196-56-5) is a highly specialized fluorinated nitroaromatic compound that has gained significant attention in pharmaceutical and materials science research. This trifluorinated biphenyl derivative features a unique combination of electron-withdrawing groups (three fluorine atoms and a nitro group) that make it particularly valuable for designing advanced organic materials and bioactive molecules.

The molecular structure of 3',4',5'-Trifluoro-2-nitrobiphenyl consists of two benzene rings connected by a single bond, with three fluorine atoms positioned at the 3', 4', and 5' positions of one ring and a nitro group at the 2-position of the other ring. This specific substitution pattern creates a highly polarized electronic structure that is currently being explored for various applications in medicinal chemistry and electronic materials.

Recent studies have highlighted the potential of fluorinated nitroaromatic compounds like 3',4',5'-Trifluoro-2-nitrobiphenyl in the development of novel pharmaceutical intermediates. Researchers are particularly interested in how the strong electron-withdrawing effects of both the fluorine atoms and nitro group influence the compound's reactivity in palladium-catalyzed coupling reactions, which are fundamental to modern drug discovery processes.

In materials science, 3',4',5'-Trifluoro-2-nitrobiphenyl has shown promise as a building block for organic electronic materials. The compound's ability to modify electron transport properties makes it valuable for developing new organic semiconductors and liquid crystal materials. These applications align with current industry trends toward more efficient and sustainable electronic components.

The synthesis of 3',4',5'-Trifluoro-2-nitrobiphenyl typically involves palladium-catalyzed cross-coupling reactions between appropriately substituted benzene derivatives. Modern synthetic approaches focus on improving yield and purity while minimizing environmental impact, reflecting the growing demand for green chemistry solutions in specialty chemical production.

Analytical characterization of 3',4',5'-Trifluoro-2-nitrobiphenyl employs standard techniques including NMR spectroscopy (both ¹H and ¹⁹F), mass spectrometry, and HPLC. The compound typically appears as a pale yellow to white crystalline solid with high purity when properly synthesized and purified. These analytical methods ensure the quality and consistency required for research and industrial applications.

From a commercial perspective, 3',4',5'-Trifluoro-2-nitrobiphenyl represents a niche but growing segment of the fluorinated fine chemicals market. The compound's specialized nature means it commands premium pricing, with current market trends showing increasing demand from pharmaceutical and advanced materials sectors. Suppliers typically offer the compound in research quantities (milligram to gram scale) with custom synthesis options available for larger-scale requirements.

Safety considerations for handling 3',4',5'-Trifluoro-2-nitrobiphenyl follow standard laboratory protocols for aromatic nitro compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended when working with this material. Storage typically requires protection from light and moisture to maintain stability.

The future outlook for 3',4',5'-Trifluoro-2-nitrobiphenyl appears promising, particularly as research continues into fluorinated pharmaceutical compounds and advanced organic materials. The compound's unique electronic properties make it a valuable tool for medicinal chemists exploring structure-activity relationships in drug design, as well as materials scientists developing next-generation organic electronic devices.

For researchers considering 3',4',5'-Trifluoro-2-nitrobiphenyl for their work, several key factors should be considered. The compound's solubility profile favors organic solvents like dichloromethane, THF, and DMF, which is typical for highly fluorinated aromatic systems. Its stability under various conditions should be verified for specific applications, especially when used in catalytic systems or under thermal stress.

In conclusion, 3',4',5'-Trifluoro-2-nitrobiphenyl (CAS 1056196-56-5) represents an important building block in modern organic synthesis, particularly for applications requiring precise control of electronic properties. Its combination of fluorine substitution and nitro functionality offers unique opportunities for innovation in both pharmaceutical and materials science research, making it a compound of growing interest in specialized chemical applications.